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Introduction

TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC), a key enzyme
in the signaling pathway that triggers sperm capacitation.[1][2] Capacitation is a series of
physiological changes that sperm must undergo to be capable of fertilizing an egg. By inhibiting
SAC, TDI-11861 effectively blocks this process, rendering sperm temporarily immotile and
unable to fertilize.[3][4] This document provides detailed application notes and experimental
protocols for utilizing TDI-11861 to study and inhibit sperm capacitation in both mouse and
human sperm. The on-demand and reversible nature of TDI-11861's action makes it a valuable
tool for research into male contraception and reproductive biology.[5][6]

Mechanism of Action

Soluble adenylyl cyclase is a non-receptor cyclase that is uniquely activated by bicarbonate
(HCOs™) and calcium (Ca?*) ions.[7] In the female reproductive tract, high concentrations of
bicarbonate trigger the activation of SAC in sperm.[3] Activated SAC catalyzes the conversion of
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ATP to cyclic AMP (cAMP).[6] The subsequent increase in intracellular cAMP levels initiates a
signaling cascade that leads to hyperactivated motility and the acrosome reaction, both of
which are critical for fertilization.[2][8]

TDI-11861 acts as a potent inhibitor of SAC, effectively blocking the production of cAMP and
thereby preventing the initiation of the capacitation cascade.[3] It exhibits high affinity and a
long residence time on the sAC protein, ensuring sustained inhibition even after significant
dilution.[1][9]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of TDI-11861 from in vitro and
in vivo studies.

Table 1: In Vitro Potency and Binding Kinetics of TDI-11861

Parameter Value Species/System Reference

. , Purified recombinant
Biochemical ICso 3 nM [1]
human sAC

Purified recombinant
3.3nM [10]
human sAC

Purified recombinant
<2.5nM [11]
human sAC

sAC-overexpressing
Cellular ICso 7 nM [12]
rat 4-4 cells

SAC-overexpressing
5.5 nM [10]
rat 4-4 cells

- - Immobilized human
Binding Affinity (K_D) 1.4 nM ] [10]
SAC protein (SPR)

Residence Time Immobilized human

61.5 minutes _ [1]
(1/k_off) SAC protein
3181 seconds (~53 Immobilized human (13]
min) SAC protein (SPR)
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Table 2: In Vivo Efficacy of a Single Oral Dose of TDI-11861 in Mice

Time Post- )

Parameter Dosage Efficacy Reference
Dose

Contraceptive 30 min-2.5 100% (0/52

_ 50 mg/kg _ [1][3]
Efficacy hours pregnancies)
50 mg/kg 3.5 hours 91% [6]
N Sperm
Sperm Motility 50 mg/kg Up to 2.5 hours ) - [5]
immobilized

Some sperm
50 mg/kg 3 hours ) N [5][6]
regain motility

Normal motility
50 mg/kg 24 hours [6]
restored

Signaling Pathway Diagram
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Signaling Pathway of Sperm Capacitation and Inhibition by TDI-11861
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Caption: TDI-11861 inhibits sSAC, blocking the cAMP signaling cascade essential for sperm

capacitation.
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Experimental Protocols
In Vitro Inhibition of Sperm Capacitation

This protocol describes the procedure to assess the inhibitory effect of TDI-11861 on the
capacitation of mouse or human sperm in vitro.

Materials:
e Freshly collected mouse or human sperm

o Capacitating medium (e.g., HTF medium supplemented with bovine serum albumin and
bicarbonate)

e Non-capacitating medium (same as above but without bicarbonate)
e TDI-11861 stock solution (in DMSO)
e Phosphate-buffered saline (PBS)
o Computer-Assisted Sperm Analysis (CASA) system
e Microscope
Procedure:
e Sperm Preparation:
o Collect sperm from the cauda epididymis of mice or from human ejaculate.

o Purify sperm by a swim-up procedure or density gradient centrifugation to select for motile
sperm.

o Resuspend the purified sperm in a non-capacitating medium at a concentration of 5-10 x
10° sperm/mL.

e |ncubation with TDI-11861:
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o Prepare different concentrations of TDI-11861 in the capacitating medium (e.g., 1 nM, 10
nM, 100 nM, 1 uM). Include a vehicle control (DMSO).

o Add the sperm suspension to the tubes containing the different concentrations of TDI-
11861 or vehicle.

o Incubate the sperm for a designated period (e.g., 60-90 minutes) at 37°C in a 5% CO:2
incubator to induce capacitation.

o Assessment of Motility and Hyperactivation:

o Following incubation, place a small aliquot of the sperm suspension onto a pre-warmed
microscope slide.

o Analyze sperm motility parameters, including the percentage of motile sperm, progressive
motility, and hyperactivated motility, using a CASA system.[8]

o Compare the motility parameters of TDI-11861-treated sperm with the vehicle-treated
control. A significant reduction in hyperactivated motility indicates inhibition of capacitation.

Jump Dilution Assay for Residence Time Assessment

This protocol is designed to evaluate the residence time of TDI-11861 on the sAC enzyme,
mimicking the dilution effect that occurs upon ejaculation into the female reproductive tract.[9]
[13]

Materials:

Purified recombinant human sAC protein

TDI-11861

Assay buffer (containing ATP and necessary cofactors)

CcAMP detection kit (e.g., ELISA-based)

Procedure:
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e Pre-incubation:

o Pre-incubate a concentrated solution of SAC protein (e.g., 5x the final assay
concentration) with TDI-11861 (e.g., 10x the 1Cso) for 15-20 minutes to allow for binding
equilibrium.[13]

e Jump Dilution and Activity Measurement:

o Rapidly dilute the pre-incubated sAC-inhibitor complex 100-fold into the assay buffer
containing the substrate (ATP).[9]

o At various time points (e.g., 0, 5, 15, 30, 60 minutes) after dilution, measure the amount of
CAMP produced.

o A slow recovery of SAC activity over time indicates a long residence time for the inhibitor.

Experimental Workflow Diagram
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Experimental Workflow for In Vitro SAC Inhibition Assay
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Caption: Workflow for assessing TDI-11861's inhibition of in vitro sperm capacitation.

Safety and Toxicity

Preclinical studies in mice have shown that TDI-11861 has a favorable safety profile. A single
oral dose of 50 mg/kg did not cause any abnormal behavior in mice for at least 24 hours.[9]
Furthermore, daily administration of high doses for seven days did not show any toxicity to the
testis or epididymis, nor did it increase the risk of kidney stone formation.[14] In vitro assays
have demonstrated that TDI-11861 is not mutagenic or cytotoxic.[14] The effects of TDI-11861
are reversible, with sperm function returning to normal within 24 hours of a single dose.[6]

Conclusion
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TDI-11861 is a powerful and specific tool for the acute and reversible inhibition of sperm
capacitation. Its mechanism of action through the inhibition of soluble adenylyl cyclase is well-
defined, and its efficacy has been demonstrated in both in vitro and in vivo models. The
provided protocols offer a starting point for researchers to utilize TDI-11861 in their studies of
reproductive biology and for the development of novel non-hormonal contraceptives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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